ethyl(2-iodoethyl)methylamine hydroiodide
Overview
Description
Ethyl(2-iodoethyl)methylamine hydroiodide is a chemical compound with the molecular formula C5H12IN. It is an organic iodide compound that is used in various chemical reactions and research applications. This compound is known for its reactivity due to the presence of the iodine atom, which makes it a valuable intermediate in organic synthesis.
Preparation Methods
Synthetic Routes and Reaction Conditions
Ethyl(2-iodoethyl)methylamine hydroiodide can be synthesized through a multi-step process involving the reaction of ethylamine with iodoethane. The reaction typically occurs under controlled conditions to ensure the formation of the desired product. The general synthetic route involves the following steps:
Reaction of Ethylamine with Iodoethane: Ethylamine reacts with iodoethane in the presence of a base such as sodium hydroxide to form ethyl(2-iodoethyl)methylamine.
Formation of Hydroiodide Salt: The resulting ethyl(2-iodoethyl)methylamine is then treated with hydroiodic acid to form this compound.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product. The reaction conditions are optimized to minimize side reactions and maximize the efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions
Ethyl(2-iodoethyl)methylamine hydroiodide undergoes various types of chemical reactions, including:
Substitution Reactions: The iodine atom in the compound can be substituted with other nucleophiles, leading to the formation of different derivatives.
Reduction Reactions: The compound can be reduced to form ethyl(2-iodoethyl)methylamine.
Oxidation Reactions: Under certain conditions, the compound can undergo oxidation to form corresponding oxidized products.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as sodium azide, potassium cyanide, and thiols. The reactions are typically carried out in polar solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.
Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used under anhydrous conditions.
Oxidation Reactions: Oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) are used under controlled conditions.
Major Products Formed
Substitution Reactions: Various substituted derivatives of ethyl(2-iodoethyl)methylamine.
Reduction Reactions: Ethyl(2-iodoethyl)methylamine.
Oxidation Reactions: Oxidized derivatives of this compound.
Scientific Research Applications
Ethyl(2-iodoethyl)methylamine hydroiodide has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules. Its reactivity makes it valuable in the development of new synthetic methodologies.
Biology: The compound is used in the study of biological systems, particularly in the investigation of iodine-containing compounds and their interactions with biological molecules.
Medicine: Research into potential therapeutic applications, including the development of iodine-based drugs and radiopharmaceuticals.
Industry: Used in the production of specialty chemicals and materials, including the synthesis of polymers and other advanced materials.
Mechanism of Action
The mechanism of action of ethyl(2-iodoethyl)methylamine hydroiodide involves its reactivity due to the presence of the iodine atom. The iodine atom can participate in various chemical reactions, including nucleophilic substitution and oxidation-reduction reactions. The compound can interact with molecular targets such as enzymes and receptors, leading to changes in their activity and function. The specific pathways involved depend on the nature of the reaction and the target molecules.
Comparison with Similar Compounds
Ethyl(2-iodoethyl)methylamine hydroiodide can be compared with other similar compounds, such as:
Methylammonium iodide: Used in the synthesis of perovskite materials for photovoltaic applications.
Ethyl iodide: A simple alkyl iodide used in organic synthesis.
Iodoethane: Another alkyl iodide used as a reagent in organic synthesis.
Uniqueness
This compound is unique due to its specific structure, which combines an ethyl group, a methylamine group, and an iodine atom. This combination of functional groups makes it a versatile intermediate in organic synthesis and a valuable compound for research applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl(2-iodoethyl)methylamine hydroiodide involves the reaction of ethylamine, methylamine, and 1,2-diiodoethane in the presence of hydroiodic acid.", "Starting Materials": [ "Ethylamine", "Methylamine", "1,2-diiodoethane", "Hydroiodic acid" ], "Reaction": [ "1. Ethylamine and methylamine are mixed together in a reaction flask.", "2. 1,2-diiodoethane is added dropwise to the reaction mixture while stirring.", "3. The reaction mixture is heated to reflux for several hours.", "4. Hydroiodic acid is added dropwise to the reaction mixture to form the hydroiodide salt of the product.", "5. The product is isolated by filtration and washed with cold ethanol.", "6. The product is dried under vacuum to yield ethyl(2-iodoethyl)methylamine hydroiodide." ] } | |
CAS No. |
2731006-76-9 |
Molecular Formula |
C5H13I2N |
Molecular Weight |
341 |
Purity |
95 |
Origin of Product |
United States |
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